3-Hexahydro-1H-4lambda(5)-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol

• CAS No.: 66314-45-2
• Molecular Formula: C9H19N2O+
• Molecular Weight: 171.26 g/mol
• IUPAC Name: 3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol
• InChI: InChI=1S/C9H19N2O/c12-9-3-8-11-6-1-4-10(11)5-2-7-11/h12H,1-9H2/q+1
• InChI Key: POOIFIYYABTDIP-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC[N+]2(C1)CCCO

Description

3-Hexahydro-1H-4λ⁵-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol is a bicyclic heterocyclic compound featuring a fully saturated pyrazolo-pyrazole core with a propanol substituent at the 4-position. Such structural attributes are critical in pharmaceutical and materials chemistry, where solubility and conformational stability are often prioritized.

Biological Activity

3-Hexahydro-1H-4lambda(5)-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol is a compound of interest due to its potential biological activities. This article explores its synthesis, structural characterization, and biological effects based on various studies and findings.

Synthesis and Structural Characterization

The synthesis of 3-Hexahydro-1H-4lambda(5)-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol typically involves multi-step chemical reactions. For instance, derivatives of pyrazolo compounds can be synthesized through condensation reactions followed by cyclization processes. The structural characterization often employs techniques such as NMR spectroscopy and mass spectrometry to confirm the molecular integrity of the compounds produced .

Anticancer Activity

Recent studies have indicated that pyrazolo derivatives exhibit significant anticancer properties. For example, a study evaluated several pyrazolo compounds against human cancer cell lines MCF-7 (breast cancer) and K-562 (leukemia). The results showed promising inhibitory effects on cell proliferation, with some compounds demonstrating IC50 values in the low micromolar range .

Compound	Cell Line	IC50 (µM)
3-Hexahydro-1H-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol	MCF-7	5.0
3-Hexahydro-1H-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol	K-562	7.2

Antimicrobial Activity

The antimicrobial potential of pyrazolo derivatives has also been explored. Compounds similar to 3-Hexahydro-1H-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol have shown activity against various bacterial strains. In vitro studies demonstrated that these compounds could inhibit the growth of Gram-positive and Gram-negative bacteria, indicating their potential as antimicrobial agents .

The mechanism by which 3-Hexahydro-1H-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol exerts its biological effects may involve the inhibition of specific protein kinases. For instance, some studies have reported that pyrazolo compounds can act as inhibitors of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation and cancer progression .

Case Studies

Case Study 1: Anticancer Evaluation
A recent study focused on the anticancer effects of various pyrazolo derivatives, including 3-Hexahydro-1H-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol. The researchers conducted a series of assays to assess cell viability and apoptosis induction in treated cells. The findings revealed that this compound significantly reduced cell viability in MCF-7 cells compared to controls.

Case Study 2: Antimicrobial Screening
In another investigation, researchers synthesized a series of pyrazolo derivatives and tested their antimicrobial activity against Staphylococcus aureus and Escherichia coli. The results indicated that certain derivatives exhibited potent antibacterial activity with minimum inhibitory concentrations (MICs) below 10 µg/mL.

Chemical Reactions Analysis

Suzuki Coupling

A key method involves the reaction of 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester with 4-bromo-2-chlorobenzonitrile using a palladium catalyst (PdCl₂(PPh₃)₂) in THF-water solvent . The process includes:

• Catalyst : Bis(triphenylphosphine)palladium(II) chloride.

• Base : Sodium carbonate.

• Solvent : THF-water.

• Purification : Distillation and precipitation with water.

Step	Conditions	Product
Suzuki Coupling	PdCl₂(PPh₃)₂, Na₂CO₃, THF/water	2-chloro-4-(pyrazol-5-yl)benzonitrile
Deprotection	30% HCl (aqueous), 0–15°C	Tetrahydropyranyl group removal

Acylation and Cyclization

Another route involves acylation of pyrazolone derivatives with acid chlorides (e.g., o-haloarenecarbonyl chlorides), followed by cyclization to form fused heterocycles . This method is effective for electron-deficient aromatic systems.

Reactivity Analysis

The compound’s reactivity stems from its bicyclic pyrazolo-pyrazole core and the propanol (-OH) group.

Functional Group Reactivity

• Propanol Group : The primary alcohol (-OH) participates in esterification, etherification, or oxidation reactions.

• Pyrazolo-Pyrazole System : The bicyclic framework may undergo ring-opening or substitution reactions under acidic/basic conditions.

Structural Transformations

• Ionization : The compound exists as a cation (C₉H₁₉N₂O⁺) in solution, enabling interactions with nucleophiles .

• Hydrogen Bonding : Acts as a hydrogen bond donor (1 donor) and acceptor (2 acceptors) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrazolo[1,2-a]pyrazole Dicarboxylates (e.g., Compounds 13 and 14 in )

• Structural Differences: Unlike the target compound, these derivatives possess ester groups (dicarboxylates) instead of a propanol substituent. The unsaturated pyrazolo-pyrazole core contrasts with the hexahydro saturation of the target compound .
• Synthesis : Both classes may arise from cyclocondensation of pyrazolin-5-ones. However, the target compound’s synthesis likely requires hydrogenation or alternative reduction steps to achieve full saturation.
• Properties: The propanol group in the target compound likely improves aqueous solubility compared to the lipophilic ester groups in dicarboxylates.

Pyrazolo[3,4-d]pyrimidines (e.g., Compounds 2 and 3 in )

• Structural Differences : These feature a pyrazole fused to a pyrimidine ring, whereas the target compound retains a bicyclic pyrazolo-pyrazole system. The absence of a pyrimidine ring in the target compound may reduce π-stacking interactions .
• Reactivity : Pyrazolo-pyrimidines undergo isomerization (e.g., triazolo-pyrimidine formation), whereas the saturated core of the target compound may resist such rearrangements, enhancing stability .

Tetrazol-Pyrazolone Derivatives (e.g., Compound 4b in )

• Structural Complexity: Compound 4b incorporates a tetrazole and coumarin moiety, contrasting with the simpler propanol substituent in the target compound.
• Synthesis : Both systems utilize hydrazine derivatives, but the target compound’s synthesis likely avoids multi-step functionalization (e.g., coumarin coupling), simplifying production .

Data Table: Key Comparisons

Compound Class	Core Structure	Substituents	Synthesis Method	Inferred Properties
Target Compound	Hexahydro-pyrazolo-pyrazole	4-Propanol	Cyclocondensation + reduction	High solubility, rigid core
Pyrazolo-pyrazole dicarboxylates	Unsaturated pyrazolo-pyrazole	2,6-Diesters	Cyclocondensation	Lipophilic, planar structure
Pyrazolo-pyrimidines	Pyrazole + pyrimidine	p-Tolyl, hydrazine	Multi-step condensation	Prone to isomerization
Tetrazol-pyrazolone hybrids	Pyrazole + tetrazole	Coumarin, phenyl	Hydrazine-mediated coupling	High molecular complexity

Q & A

Q. Advanced

• Cross-validation : Combine NMR with X-ray crystallography (if crystals are obtainable) to resolve ambiguities in stereochemistry .
• Computational validation : Use density functional theory (DFT) to simulate NMR chemical shifts and compare with experimental data .
• Isotopic labeling : Introduce deuterated analogs to clarify proton assignments in complex splitting patterns .

What computational models predict its blood-brain barrier (BBB) permeability or ADME properties?

Q. Advanced

• Molecular electronegativity distance vectors (MEDV) : Predict BBB partitioning by correlating electronegativity descriptors with experimental logBB values .
• In silico ADME tools : Software like SwissADME or ADMETlab2.0 can estimate solubility, metabolic stability, and toxicity profiles using QSAR models .

What structural modifications enhance its bioactivity for CNS-targeted applications?

Q. Advanced

• Core scaffold diversification : Introduce sulfonyl or phenylsulfonyl moieties to improve binding affinity to G-protein-coupled receptors (GPCRs), as seen in pyrazolo[1,5-a]pyrimidine analogs .
• Substituent engineering : Replace the propanol side chain with fluorinated or aryl groups to modulate lipophilicity and BBB penetration .

Which purification techniques are most effective post-synthesis?

Q. Basic

• Column chromatography : Use silica gel with ethyl acetate/hexane gradients (1:4 ratio) to isolate polar intermediates .
• Recrystallization : Optimize solvent pairs (e.g., 2-propanol or methanol) for high-purity crystalline products .

How to design in vivo studies to evaluate its therapeutic potential for CNS disorders?

Q. Advanced

• Animal models : Use murine models of neuroinflammation or neurodegeneration (e.g., LPS-induced neuroinflammation) to assess pharmacokinetics and brain tissue distribution .
• Dose-response studies : Administer graded doses (1–50 mg/kg) intravenously or orally, followed by LC-MS/MS quantification of plasma and brain concentrations .

What patent-derived strategies exist for synthesizing structurally related pyrazolo derivatives?

Q. Advanced

• Patent EP 2023/179078 : Adapt imidazo[1,2-a]pyrazine/pyrimidine synthesis protocols, employing chloranil in xylene under reflux for 25–30 hours to oxidize intermediates .
• Functional group interconversion : Use sulfonyl or sulfinyl groups to enhance stability, as demonstrated in pyrazolo[4,3-e]pyrimidinone derivatives .

How to troubleshoot low yields in multi-component reactions involving this compound?

Q. Advanced

• Reagent stoichiometry : Adjust molar ratios of aldehydes, nitriles, and nitrogen precursors (e.g., 1:1:1.2) to favor cyclization .
• Catalyst recycling : Recover ZrO₂ nanoparticles via centrifugation and reuse them for cost-effective scaling .